6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C5H2ClIN4/c6-3-1-2-4-8-9-5(7)11(4)10-3/h1-2H
• InChI Key: XNSXFRSSCBPJMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN2C1=NN=C2I)Cl
• Molecular Formula: C5H2ClIN4
• Molecular Weight: 280.45 g/mol
• CAS RN: 1823892-24-5

Description

6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine is a heterocyclic organic compound. It has a molecular weight of 280.45. It is usually in the form of a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H2ClIN4/c6-3-1-2-4-8-9-5(7)11(4)10-3/h1-2H. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid compound. It has a molecular weight of 280.45. The compound is typically stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

1. Molecular Structure and Interaction Studies

6-Chloro-3-iodo-[1,2,4]triazolo[4,3-b]pyridazine derivatives have been extensively studied for their molecular structures and interactions. Synthesized compounds were characterized using various techniques like NMR, IR, mass spectral studies, and X-ray diffraction. Density Functional Theory (DFT) calculations were utilized to explore the electronic properties, including HOMO-LUMO energy levels, energy gaps, softness, and hardness. Hirshfeld surface analysis and 3D energy frameworks were conducted to understand the intermolecular interactions and molecular packing strength of these compounds (Sallam et al., 2021).

2. Biological Activity and Antitumor Potential

The biological activity of this compound derivatives has been a significant research focus. An efficient synthesis of these derivatives showed notable cytotoxic activities against Acute Lymphoblastic Leukemia (ALL) cell lines and human breast adenocarcinoma cell lines (MCF-7). Certain compounds exhibited potent cytotoxic activity, inducing apoptosis in cancer cells through caspase activation, highlighting their potential as cytotoxic agents (Mamta et al., 2019).

3. Pharmacological Significance

The pharmacological significance of these derivatives has been noted, particularly in medicinal chemistry, where heterocyclic compounds like pyridazine analogs display substantial pharmaceutical importance. Studies have shown the potential of these compounds in forming strong intermolecular interactions, crucial for their pharmacological activities. Advanced computational methods, such as DFT calculations and Hirshfeld surface analysis, have been applied to correlate structural features with biological activity (Sallam et al., 2021).

4. Antimicrobial and Antiviral Applications

Some derivatives of this compound have shown promising antiviral activity against hepatitis-A virus (HAV). The plaque reduction infectivity assay was used to assess the virus count reduction, with specific compounds demonstrating a significant effect on HAV (Shamroukh & Ali, 2008). Additionally, various derivatives have been tested for their antimicrobial activities, exhibiting effectiveness against gram-positive and gram-negative bacteria, as well as fungi, highlighting their potential as antimicrobial agents (El-Salam et al., 2013).

5. Agricultural Applications

In agriculture, pyridazine derivatives, including this compound, are utilized for various applications such as molluscicides, insecticides, herbicides, and plant growth regulators. Their role in agriculture stems from their ability to interact at the molecular level, affecting the growth and development of pests and plants. Advanced structural analysis methods have been used to optimize these compounds for agricultural use, ensuring their efficacy and safety (Sallam et al., 2022).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with the compound include H302, H312, H315, H319, H332, and H335. These statements indicate that the compound can be harmful if swallowed or inhaled, and it can cause skin and eye irritation.